Cas no 1239746-92-9 (4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine)

• Product Name: 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine
• CAS No: 1239746-92-9
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• CID: 5250495
• Update Time: 2025-07-17

4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(2-chloroethyl)-6-methyl-2-(propan-2-yl)pyrimidine
• 4-CHLORO-5-(2-CHLORO-ETHYL)-2-ISOPROPYL-6-METHYL-PYRIMIDINE
• Pyrimidine, 4-chloro-5-(2-chloroethyl)-6-methyl-2-(1-methylethyl)-
• 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine

• Inchi： 1S/C10H14Cl2N2/c1-6(2)10-13-7(3)8(4-5-11)9(12)14-10/h6H,4-5H2,1-3H3
• InChI Key： GBVJHNVRVYWWSB-UHFFFAOYSA-N
• SMILES： ClC1C(CCCl)=C(C)N=C(C(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8

Additional information on 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine

Professional Introduction to 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine (CAS No: 1239746-92-9)

4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service Number (CAS No) 1239746-92-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The pyrimidine core structure, combined with various substituents, makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The molecular structure of 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine includes a chlorine atom at the 4-position, a 2-chloro-ethyl group at the 5-position, an isopropyl group at the 2-position, and a methyl group at the 6-position. This arrangement contributes to its reactivity and makes it a valuable building block for further chemical modifications. The presence of multiple chlorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing new pyrimidine derivatives with enhanced pharmacological properties. Pyrimidines are known for their role as heterocyclic compounds that mimic nucleic acid bases, making them crucial in the design of antiviral and anticancer agents. The compound 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine has been explored in several studies for its potential as a precursor in the synthesis of these therapeutic molecules.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in cancer therapy. Researchers have utilized derivatives of pyrimidine to develop small molecule inhibitors that can modulate kinase activity. The structural features of 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine, particularly the chlorine atoms and alkyl substituents, provide a scaffold that can be modified to achieve high selectivity and potency against specific kinases.

The synthesis of 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The chlorination steps are particularly critical, as they determine the reactivity of the compound in subsequent synthetic transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the various substituents onto the pyrimidine ring with high efficiency.

The pharmacological evaluation of derivatives derived from 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine has shown promising results in preclinical studies. These studies have highlighted its potential as a lead compound for further development into novel drugs. The ability to modify its structure allows for fine-tuning of its biological activity, making it an attractive candidate for drug discovery programs targeting various diseases.

In conclusion, 4-Chloro-5-(2-chloro-ethyl)-2-isopropyl-6-methyl-pyrimidine (CAS No: 1239746-92-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate in the synthesis of biologically active molecules. The ongoing research into its derivatives continues to uncover new therapeutic possibilities, underscoring its importance in the development of next-generation pharmaceuticals.